Cas no 114960-98-4 (4-(1-Azepanyl)-1-butanol)

• Product Name: 4-(1-Azepanyl)-1-butanol
• CAS No: 114960-98-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD03211285
• CID: 1068504
• Update Time: 2025-05-19

4-(1-Azepanyl)-1-butanol Chemical and Physical Properties

Names and Identifiers

• 4-(Azepan-1-yl)butan-1-ol
• 4-(1-Azepanyl)-1-butanol
• 4-AZEPAN-1-YL-BUTAN-1-OL
• 4-azaperhydroepinylbutan-1-ol
• 4-hexahydroazepin-1-yl-butan-1-ol
• CHEMBRDG-BB 4001155
• 4-azepan-1-ylbutan-1-ol(SALTDATA: FREE)
• 0083
• 438
• AKOS BB
• AKOS BBB

• MDL： MFCD03211285
• Inchi： 1S/C10H21NO/c12-10-6-5-9-11-7-3-1-2-4-8-11/h12H,1-10H2
• InChI Key： VEZPTXHBVDZYHO-UHFFFAOYSA-N
• SMILES： OCCCCN1CCCCCC1

Computed Properties

• Exact Mass: 171.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 23.47000
• LogP: 1.57280

4-(1-Azepanyl)-1-butanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(1-Azepanyl)-1-butanol

Professional Introduction to Compound with CAS No. 114960-98-4 and Product Name: 4-(1-Azepanyl)-1-butanol

The compound with the CAS number 114960-98-4 and the product name 4-(1-Azepanyl)-1-butanol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and drug development processes.

4-(1-Azepanyl)-1-butanol is an organic molecule that combines a butanol moiety with an azepane ring, creating a structure that is both structurally complex and functionally versatile. The azepane ring, a seven-membered heterocyclic compound containing nitrogen, introduces a level of rigidity and specific electronic properties to the molecule, which can be exploited in medicinal chemistry for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways through precise targeting. The structural features of 4-(1-Azepanyl)-1-butanol make it a promising candidate for such applications. The butanol side chain provides a hydrophilic region that can interact with biological targets, while the azepane ring offers a hydrophobic core that can enhance binding affinity and selectivity.

One of the most exciting areas of research involving 4-(1-Azepanyl)-1-butanol is its potential role in the development of new pharmaceuticals. Studies have shown that compounds with similar structural motifs can exhibit significant pharmacological activity. For instance, derivatives of azepane have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier effectively.

The compound’s unique chemical properties also make it a valuable tool in synthetic chemistry. Its ability to participate in various chemical reactions allows researchers to modify its structure in ways that could lead to the discovery of new drugs with improved efficacy and reduced side effects. This flexibility is particularly important in drug discovery, where the ability to fine-tune molecular structures is crucial for optimizing therapeutic outcomes.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-(1-Azepanyl)-1-butanol interacts with biological targets. Molecular modeling studies have provided insights into its binding mechanisms, helping researchers design more effective derivatives. These computational approaches are complemented by experimental studies, which validate theoretical predictions and provide empirical data on the compound’s behavior in biological systems.

The pharmaceutical industry has taken note of these developments, and several companies are now exploring 4-(1-Azepanyl)-1-butanol as a lead compound for new drug candidates. Its potential applications span across multiple therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The versatility of this compound lies in its ability to be modified at various positions, allowing for the creation of a diverse library of derivatives with tailored pharmacological properties.

In addition to its pharmaceutical applications, 4-(1-Azepanyl)-1-butanol has shown promise in other areas of research. For example, it has been investigated as a potential intermediate in the synthesis of more complex molecules used in materials science and agrochemicals. Its unique structure provides a scaffold that can be functionalized in numerous ways, making it a valuable building block for innovative chemical synthesis.

The safety and regulatory aspects of working with 4-(1-Azepanyl)-1-butanol are also important considerations. While it does not fall under any hazardous or controlled substance categories, proper handling procedures should still be followed to ensure safe laboratory practices. Researchers must adhere to standard protocols for handling organic compounds, including appropriate storage conditions and waste disposal methods.

As research continues to uncover new applications for 4-(1-Azepanyl)-1-butanol, it is likely that this compound will play an increasingly important role in both academic and industrial settings. Its unique structural features and versatile reactivity make it a cornerstone molecule for drug discovery and synthetic chemistry. By leveraging its potential through continued innovation, scientists may unlock new therapeutic possibilities that could benefit patients worldwide.